N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-benzyl-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H32N4O/c29-24(26-17-20-5-2-1-3-6-20)22-7-4-14-28(19-22)23-10-15-27(16-11-23)18-21-8-12-25-13-9-21/h1-3,5-6,8-9,12-13,22-23H,4,7,10-11,14-19H2,(H,26,29)
• InChI Key: XQOAWEMROWEISY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=CC=NC=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H32N4O
• Molecular Weight: 392.5 g/mol

Description

N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide, also known as BRL-15572, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. By blocking this receptor, this compound has been shown to reduce drug-seeking behavior and addiction-related behaviors in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on the brain and nervous system, including reducing dopamine release, increasing glutamate release, and altering the activity of certain ion channels. These effects are thought to be responsible for its therapeutic potential in addiction-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high selectivity for the dopamine D3 receptor, which allows for more precise manipulation of this receptor without affecting other receptors in the brain. However, one limitation is that it has only been studied in animal models, and its effects in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide. One area of interest is its potential use in the treatment of addiction-related disorders, such as drug addiction and gambling addiction. Another direction is to explore its effects on other receptors and neurotransmitters in the brain, and its potential use in other neurological disorders. Additionally, further studies are needed to fully understand its safety and efficacy in humans.

Synthesis Methods

N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 1,4-bis(4-pyridyl)-2,3-diaza-1,3-butadiene with benzylamine, followed by N-carboxylation with ethyl chloroformate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and physiology. Its ability to modulate the activity of certain receptors in the brain and nervous system has been of particular interest.